Cas no 612511-65-6 ((2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride)

• Product Name: (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride
• CAS No: 612511-65-6
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• MDL: MFCD19215212
• CID: 1066539
• PubChem ID: 55284238
• Update Time: 2025-10-18

(2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride
• SCHEMBL4496462
• (2-methyl-2H-1,2,3-triazol-4-yl)methanaminehydrochloride
• (2-methyltriazol-4-yl)methanamine;hydrochloride
• AT25239
• DB-120477
• (2-METHYL-2H-1,2,3-TRIAZOL-4-YL)METHANAMINE HCL
• EN300-212448
• Z1203652613
• 612511-65-6
• AKOS006348368

• MDL： MFCD19215212
• Inchi： 1S/C4H8N4.ClH/c1-8-6-3-4(2-5)7-8;/h3H,2,5H2,1H3;1H
• InChI Key： UHNCWRSJVWJUDE-UHFFFAOYSA-N
• SMILES： Cl.N1(C)N=CC(CN)=N1

Computed Properties

• Exact Mass: 148.0515740g/mol
• Monoisotopic Mass: 148.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride

Comprehensive Overview of (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride (CAS No. 612511-65-6)

(2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride, with the CAS number 612511-65-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole ring structure, is widely utilized in the development of novel therapeutic agents. Its molecular formula and structural properties make it a valuable intermediate in synthetic chemistry, particularly in the design of small molecule inhibitors and bioactive compounds.

The growing interest in triazole derivatives like (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride stems from their versatile applications in drug discovery. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular solutions are in high demand.

In the context of green chemistry and sustainable synthesis, 612511-65-6 has also been a subject of optimization. Recent advancements in catalytic processes and microwave-assisted synthesis have improved the efficiency of producing this compound, reducing waste and energy consumption. These innovations resonate with the global push toward environmentally friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area where (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride shows promise is in the development of antiviral agents. With the ongoing focus on infectious disease research, particularly post-pandemic, scientists are investigating its role in inhibiting viral replication mechanisms. This aligns with popular search queries related to emerging therapeutics and antiviral drug design, making the compound a relevant subject for discussion.

From a commercial perspective, the demand for high-purity 612511-65-6 has risen, driven by its applications in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are increasingly focusing on quality control and batch consistency to meet the stringent requirements of pharmaceutical clients. This emphasis on reliability is a recurring theme in industry forums and search engine queries, reflecting the compound's importance in drug development pipelines.

In summary, (2-methyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride (CAS No. 612511-65-6) is a multifaceted compound with broad applications in modern chemistry and medicine. Its relevance to cutting-edge research, sustainable synthesis, and therapeutic innovation ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to remain a key player in addressing some of the most pressing challenges in healthcare and material science.